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Compound of Interest

N-
Compound Name:
methylcyclopentanecarboxamide

CAS No.: 4492-50-6

Cat. No.: B2613411

Get Quote

\ J

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive overview of the recommended procedures for
the safe disposal of N-methylcyclopentanecarboxamide, a compound used in various
research applications. Adherence to these protocols is essential for minimizing risks and
maintaining a safe working environment.

Key Chemical and Physical Properties

A summary of the key physical and chemical properties of N-
methylcyclopentanecarboxamide is provided in the table below. This information is critical for
understanding the compound's behavior and potential hazards.
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Property Value Source
Molecular Formula C7H13NO PubChem[1]
Molecular Weight 127.18 g/mol PubChem[1]
Appearance Light brown solid crystalline Fisher Scientific[2]
Melting Point 122 - 126 °C (251.6 - 258.8 °F)  Fisher Scientific[2]
Boiling Point No information available Fisher Scientific[2]
Solubility No information available Fisher Scientific[2]

Disposal Protocol

The following step-by-step procedure outlines the recommended method for the safe disposal
of N-methylcyclopentanecarboxamide. This protocol is based on information from safety
data sheets and general laboratory safety practices.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure that
appropriate personal protective equipment is worn. This includes:

» Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

e Hand Protection: Wear appropriate protective gloves to prevent skin contact.
» Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[2]
2. Waste Collection:

o Carefully sweep up the solid N-methylcyclopentanecarboxamide, avoiding the creation of
dust.[2]

» Place the collected material into a suitable, clearly labeled, and sealable container for
chemical waste.

3. Labeling and Storage:
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The waste container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "N-methylcyclopentanecarboxamide”.

Store the sealed waste container in a designated, well-ventilated, and cool area, away from
incompatible materials. Keep the container tightly closed.[2]

4. Final Disposal:

Dispose of the waste container through an approved and licensed hazardous waste disposal
company. Do not release the chemical into the environment.[2]

Follow all local, state, and federal regulations for hazardous waste disposal.

The logical workflow for the disposal of N-methylcyclopentanecarboxamide is illustrated in
the diagram below.

Step 1: Don Personal
Protective Equipment (PPE)

i

Step 2: Carefully sweep up
N-methylcyclopentanecarboxamide

i

Step 3: Place in a labeled,
sealable hazardous waste container

i

Step 4: Store container in a
designated, secure area

Step 5: Arrange for pickup by a

licensed hazardous waste disposal service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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